Cas no 1555425-94-9 (6-(4-Bromo-3-methyl-phenoxy)-hexylamine)

• Product Name: 6-(4-Bromo-3-methyl-phenoxy)-hexylamine
• CAS No: 1555425-94-9
• MF: C₁₃H₂₀BrNO
• MW: 286.208003044128
• CID: 5180907
• Update Time: 2025-07-24

6-(4-Bromo-3-methyl-phenoxy)-hexylamine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Bromo-3-methyl-phenoxy)-hexylamine

• Inchi： 1S/C13H20BrNO/c1-11-10-12(6-7-13(11)14)16-9-5-3-2-4-8-15/h6-7,10H,2-5,8-9,15H2,1H3
• InChI Key： RNCOZPTZPFUTTA-UHFFFAOYSA-N
• SMILES： C(N)CCCCCOC1=CC=C(Br)C(C)=C1

Additional information on 6-(4-Bromo-3-methyl-phenoxy)-hexylamine

Introduction to 6-(4-Bromo-3-methyl-phenoxy)-hexylamine (CAS No. 1555425-94-9)

6-(4-Bromo-3-methyl-phenoxy)-hexylamine, identified by its CAS number 1555425-94-9, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-bromo-3-methyl-phenoxy moiety combined with a hexylamine side chain contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's structure is characterized by a benzene ring substituted with a bromine atom at the fourth position and a methyl group at the third position, forming the 4-bromo-3-methyl-phenoxy group. This aromatic ring is linked to a hexylamine chain, which introduces basicity and solubility characteristics that are crucial for pharmaceutical applications. The combination of these structural elements suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The 6-(4-bromo-3-methyl-phenoxy)-hexylamine structure presents an intriguing framework for such investigations. Its molecular design allows for modifications that could enhance binding affinity to specific receptors or enzymes, thereby facilitating the creation of new drugs.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that molecules with similar structural motifs may interact with neurotransmitter systems, offering promising avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases. The 4-bromo-3-methyl-phenoxy moiety, in particular, has been studied for its ability to influence receptor activity, making it a key focus in medicinal chemistry.

The hexylamine component of the molecule contributes to its pharmacokinetic properties, enhancing both solubility and bioavailability. These characteristics are essential for ensuring that the compound can be effectively absorbed and utilized by the body. Additionally, the basic nature of hexylamine allows for interactions with acidic biological targets, broadening the range of potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 6-(4-bromo-3-methyl-phenoxy)-hexylamine with greater accuracy. Molecular modeling techniques have been employed to simulate interactions between this compound and various biological targets, providing insights into its mechanism of action. These simulations have helped identify key binding sites and optimized structures for further experimental validation.

In vitro studies have begun to explore the pharmacological effects of 6-(4-bromo-3-methyl-phenoxy)-hexylamine on relevant biological systems. Initial findings suggest that this compound may exhibit properties similar to those of known therapeutic agents used in treating neurological disorders. However, further research is needed to fully elucidate its efficacy and safety profile before it can be considered for clinical use.

The synthesis of 6-(4-bromo-3-methyl-phenoxy)-hexylamine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Advances in catalytic processes and purification techniques have improved yields and purity levels, facilitating more extensive research and development efforts.

The potential applications of 6-(4-bromo-3-methyl-phenoxy)-hexylamine extend beyond neurological disorders. Researchers are also investigating its potential role in treating inflammatory conditions and cancer. The ability of this compound to modulate biological pathways suggests that it could be repurposed for other therapeutic uses once its full pharmacological profile is understood.

In conclusion, 6-(4-bromo-3-methyl-phenoxy)-hexylamine (CAS No. 1555425-94-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover more about its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in future medical advancements.